Cas no 2877720-60-8 (2-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine)

• Product Name: 2-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine
• CAS No: 2877720-60-8
• MF: C₁₆H₂₁ClN₆
• MW: 332.831141233444
• CID: 5310031
• PubChem ID: 165433324
• Update Time: 2025-06-14

2-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS040873585
• 2-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine
• 2877720-60-8
• F6790-1538
• 2-[4-(3-Chloro-2-pyridinyl)-1-piperazinyl]-N-ethyl-6-methyl-4-pyrimidinamine

• Inchi： 1S/C16H21ClN6/c1-3-18-14-11-12(2)20-16(21-14)23-9-7-22(8-10-23)15-13(17)5-4-6-19-15/h4-6,11H,3,7-10H2,1-2H3,(H,18,20,21)
• InChI Key： ZLGDWNLUMXVUJC-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=NC=CC=C3Cl)CC2)=NC(C)=CC(NCC)=N1

Computed Properties

• Exact Mass: 332.1516224g/mol
• Monoisotopic Mass: 332.1516224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 546.7±60.0 °C(Predicted)
• pka: 9.34±0.10(Predicted)

Additional information on 2-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine

Comprehensive Overview of 2-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine (CAS No. 2877720-60-8)

The compound 2-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine (CAS No. 2877720-60-8) is a pyrimidine derivative with a unique structural framework, combining a piperazine moiety and a chloropyridinyl group. This molecular architecture has garnered significant interest in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of both N-ethyl and 6-methyl substituents enhances its lipophilicity, making it a candidate for further exploration in drug discovery pipelines.

In recent years, the demand for heterocyclic compounds like 2-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine has surged, driven by their applications in kinase inhibition and receptor modulation. Researchers are particularly intrigued by its potential role in targeting central nervous system (CNS) disorders, a hot topic in modern pharmacology. The compound’s chloropyridine segment is often associated with improved binding affinity, a feature frequently discussed in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 2877720-60-8 exemplifies the growing trend of multi-component reactions (MCRs) in organic synthesis. Its piperazine-pyrimidine core is a recurring motif in small-molecule drug development, aligning with industry efforts to optimize oral bioavailability and metabolic stability. These attributes are critical for addressing challenges like blood-brain barrier (BBB) penetration, a frequent search query among medicinal chemists.

The compound’s nomenclature, 2-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine, reflects its IUPAC naming conventions, which are essential for patent literature and regulatory submissions. Its CAS registry number (2877720-60-8) ensures unambiguous identification in global databases, a priority for researchers navigating high-throughput screening (HTS) datasets. This precision is vital given the rise of AI-driven drug discovery, where accurate chemical identifiers streamline virtual screening workflows.

Environmental and green chemistry considerations are also relevant to this compound. The 3-chloropyridinyl group warrants scrutiny regarding biodegradability, a trending topic in sustainable chemistry forums. Innovations in catalytic halogenation methods could further refine its synthesis, reducing waste—a key concern for pharmaceutical manufacturing industries aiming for Process Analytical Technology (PAT) compliance.

In summary, 2-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine represents a compelling case study in modern drug design. Its structural versatility and potential applications in CNS therapeutics and agrochemicals make it a subject of ongoing research. As the scientific community continues to explore targeted therapies and precision medicine, compounds like this will remain at the forefront of innovation.